Cas no 1805305-35-4 (Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805305-35-4
• MF: C₁₀H₉F₃N₂O₅
• MW: 294.184073209763
• CID: 4843333
• Update Time: 2025-07-23

Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F3N2O5/c1-3-19-9(16)8-5(2)14-7(15(17)18)4-6(8)20-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： WCBOMIZHZOUTRR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C([N+](=O)[O-])N=C(C)C=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805305-35-4): A Comprehensive Overview

Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1805305-35-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate incorporates several key functional groups, including a nitro group, a trifluoromethoxy group, and a carboxylate ester. These functional groups contribute to the compound's unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the nitro group, in particular, suggests potential applications in the development of bioactive agents due to its ability to participate in various chemical transformations and interactions with biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of pyridine derivatives in drug discovery. Pyridine-based compounds are known for their ability to modulate a wide range of biological pathways, making them suitable candidates for treating various diseases. Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate, with its specific substitution pattern, has been explored as a potential building block for the development of novel therapeutic agents.

In particular, the trifluoromethoxy group in Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate imparts enhanced lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. This feature has made it an attractive candidate for further investigation in the design of small-molecule drugs. Additionally, the nitro group can be further functionalized through reduction or coupling reactions, providing a versatile platform for structural diversification.

The carboxylate ester moiety in this compound also plays a crucial role in its chemical behavior. Ester groups are frequently used in medicinal chemistry due to their stability under various reaction conditions and their ability to participate in transesterification reactions. These properties make Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate a valuable intermediate in synthetic protocols aimed at generating more complex molecules with tailored biological activities.

Current research efforts are focused on exploring the pharmacological potential of Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate and its derivatives. Studies have demonstrated that pyridine-based compounds can interact with various enzymes and receptors, leading to effects such as anti-inflammatory, antiviral, and anticancer activities. The specific substitution pattern of this compound suggests that it may exhibit unique biological properties compared to other pyridine derivatives.

One area of interest is the use of Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate as a precursor for developing kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting specific kinases has been shown to be effective in treating various cancers and inflammatory diseases. The structural features of this compound make it a promising candidate for designing kinase inhibitors with high selectivity and potency.

Another promising application is in the development of antiviral agents. The ability of pyridine derivatives to interfere with viral replication has been well-documented. Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate could serve as a scaffold for designing novel antiviral drugs that target viral enzymes or receptors involved in infection and replication.

The synthesis of Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired functional groups into the molecule. The synthesis process also necessitates rigorous quality control measures to ensure that the final product meets the required pharmaceutical standards.

In conclusion, Ethyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805305-35-4) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel bioactive agents targeting various diseases. Ongoing research efforts continue to uncover new applications for this compound, reinforcing its importance in drug discovery and development.